Cas no 1043920-65-5 (3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole)

• Product Name: 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole
• CAS No: 1043920-65-5
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5097301
• Update Time: 2025-11-01

3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole
• 3-bromo-2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazole

• Inchi： 1S/C7H9BrN2/c1-10-7(8)5-3-2-4-6(5)9-10/h2-4H2,1H3
• InChI Key： NZOHXUPPFVGHAW-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=C2CCCC2=N1

Additional information on 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole

Introduction to 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole (CAS No. 1043920-65-5) and Its Emerging Applications in Chemical Biology

The compound 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole (CAS No. 1043920-65-5) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. Its unique cyclopenta[c]pyrazole core, functionalized with a bromo and a methyl group at the 3- and 2-position respectively, imparts distinct reactivity and binding properties that make it a valuable intermediate in the synthesis of biologically active molecules.

This introduction delves into the chemical properties, synthetic pathways, and most notably, the recent applications of 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole in medicinal chemistry and pharmacological research. By examining its role in the development of novel therapeutic agents, we aim to highlight its potential as a key building block for future drug candidates.

The cyclopenta[c]pyrazole moiety itself is a fused ring system consisting of a five-membered cyclopentane ring fused to a six-membered pyrazole ring. This structural motif is known for its ability to mimic more complex scaffolds while maintaining a manageable size for biological interactions. The presence of both bromo and methyl substituents further enhances its utility by providing handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been a surge in interest toward heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. Among these, 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole has emerged as a particularly promising scaffold for designing molecules with targeted biological activities. Its structural features have been leveraged to develop inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. Researchers have utilized the bromo substituent on 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole to introduce click chemistry components that facilitate the attachment of kinase-binding warheads. For instance, studies have demonstrated its utility in generating small-molecule inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses.

Furthermore, the methyl group at the 2-position provides a steric and electronic platform that can be fine-tuned to optimize binding affinity. This has led to the development of derivatives with enhanced selectivity over closely related kinases or other targets. The ability to modify both the bromo and methyl positions allows for a high degree of structural diversity, enabling medicinal chemists to explore different pharmacological profiles.

Recent advances in computational chemistry have also played a pivotal role in exploiting the potential of 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole. Molecular docking studies have been employed to predict how this scaffold might interact with various biological targets. These simulations have guided experimental efforts by identifying promising lead compounds that require further optimization.

The synthesis of 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole itself presents an interesting challenge due to the complexity of the fused ring system. However, modern synthetic methodologies have made significant strides in facilitating access to such structures. For example, cyclization reactions starting from readily available precursors can be employed to construct the cyclopenta[c]pyrazole core efficiently. Subsequent functionalization at the 3- and 2-position can be achieved through halogenation strategies or direct alkylation protocols.

One particularly noteworthy application of this compound is its use as a precursor in the development of antiviral agents. The pyrazole moiety is known to exhibit broad-spectrum antiviral activity due to its ability to disrupt viral replication cycles. By incorporating it into more complex molecules derived from 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole, researchers have identified novel candidates with potent antiviral effects against RNA viruses such as influenza and coronaviruses.

The versatility of this scaffold extends beyond kinases and antivirals; it has also been explored as a component in ligands targeting G protein-coupled receptors (GPCRs). GPCRs are membrane receptors involved in an array of physiological processes and are among the most druggable targets in medicine. Derivatives of 3-bromo-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole have shown promise as modulators of GPCR signaling pathways relevant to metabolic disorders and neurological diseases.

In conclusion,3-bromo-2-methyl-2H,4 H,5 H,6 H-cyclopenta[c]pyrazole (CAS No. 1043920655) stands out as a versatile scaffold with significant potential across multiple therapeutic areas. Its unique structural features combined with its amenability to further functionalization make it an invaluable asset for medicinal chemists seeking novel drug candidates. As research continues to uncover new applications for this compound, it will undoubtedly remain at forefrontof chemical biologyand pharmacological innovation.